Cas no 214124-83-1 (1-(4-nitrophenyl)-1,4-diazepane)

1-(4-nitrophenyl)-1,4-diazepane structure

214124-83-1 structure

Product Name:1-(4-nitrophenyl)-1,4-diazepane

CAS No:214124-83-1

Molecular Formula:C₁₁H₁₅N₃O₂

Molecular Weight:221.25600

MDL:MFCD00448001

CID:242807

PubChem ID:5055950

1-(4-nitrophenyl)-1,4-diazepane Properties

Names and Identifiers

- 1H-1,4-Diazepine,hexahydro-1-(4-nitrophenyl)-
- 1-(4-Nitrophenyl)-1,4-diazepane
- 1-(4-nitrophenyl)[1,4]diazepane
- 1-(4-nitro-phenyl)-[1,4]diazepane
- 1-(4-NITROPHENYL)-[1,4]DIAZEPANE
- AC1NMRO1
- AG-E-56849
- CTK4E6691
- F2158-1106
- hexahydro-4-(4-nitrophenyl)-1H-1,4-diazepine
- SureCN942183
- 1-(4-nitrophenyl)-1, 4-diazepane
- MFCD00448001
- SCHEMBL942183
- AKOS000161331
- hexahydro-1-(4-nitrophenyl)-1H-1,4-diazepine
- LIQIZDGKPDHEPC-UHFFFAOYSA-N
- EN300-235842
- DTXSID80407851
- 214124-83-1
- AG-205/07859053
- +Expand
- MDL： MFCD00448001
- InChIKey： LIQIZDGKPDHEPC-UHFFFAOYSA-N
- Inchi： InChI=1S/C11H15N3O2/c15-14(16)11-4-2-10(3-5-11)13-8-1-6-12-7-9-13/h2-5,12H,1,6-9H2
- SMILES： C1CNCCN(C1)C2=CC=C(C=C2)[N+](=O)[O-]

Computed Properties

Exact Mass: 221.11600
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 2
Monoisotopic Mass: 221.116426730g/mol
Heavy Atom Count: 16
Complexity: 234
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.6
Topological Polar Surface Area: 61.1Å²

Experimental Properties

LogP: 2.31150
PSA: 61.09000
Refractive Index: 1.564
Boiling Point: 403.5°Cat760mmHg
Flash Point: 197.8°C
Density: 1.181

1-(4-nitrophenyl)-1,4-diazepane Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P007R1T-1g	1H-1,4-Diazepine,hexahydro-1-(4-nitrophenyl)-	214124-83-1	95%	1g	$135.00
A2B Chem LLC	AD60849-1g	1-(4-Nitrophenyl)-1,4-diazepane	214124-83-1	95%	1g	$115.00	2024-04-20
abcr	AB423392-1 g	1-(4-Nitrophenyl)-1,4-diazepane, 95%; .	214124-83-1	95%	1g	€616.10	2023-06-16
Alichem	A019131507-5g	1-(4-Nitrophenyl)-1,4-diazepane	214124-83-1	95%	5g	$236.18	2023-09-02
Ambeed	A802643-1g	1-(4-Nitrophenyl)-1,4-diazepane	214124-83-1	97%	1g	$114.0	2024-07-28
Chemenu	CM286057-5g	1-(4-Nitrophenyl)-1,4-diazepane	214124-83-1	95+%	5g	$320
Crysdot LLC	CD12096218-5g	1-(4-Nitrophenyl)-1,4-diazepane	214124-83-1	97%	5g	$339	2024-07-24
Enamine	EN300-235842-0.05g	1-(4-nitrophenyl)-1,4-diazepane	214124-83-1	95%	0.05g	$407.0	2024-06-19
Life Chemicals	F2158-1106-0.25g	1-(4-nitrophenyl)-1,4-diazepane	214124-83-1	95%+	0.25g	$69.0	2023-09-06
TRC	N131411-100mg	1-(4-Nitrophenyl)-1,4-diazepane	214124-83-1		100mg	$ 50.00	2022-06-03

1-(4-nitrophenyl)-1,4-diazepane Related Literature

1. A dual pH-sensitive liposomal system with charge-reversal and NO generation for overcoming multidrug resistance in cancer†

Mingmao Chen,Feifei Song,Yan Liu,Jia Tian,Chun Liu,Ruyue Li Nanoscale, 2019,11, 3814-3826
2. Benzothiadiazole- and pyrrole-based polymers bearing thermally cleavable solubilizing groups as precursors for low bandgap polymers†

Carine Edder,Paul B. Armstrong,Kris B. Prado Chem. Commun., 2006, 1965-1967
3. Studies on the analytical chemistry of hafnium and zirconium. Part I. A review of methods for the determination of hafnium and zirconium in admixture

Analyst, 1970,95, 529-534
4. N-heterocyclic silylene complexes in catalysis: new frontiers in an emerging field

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José L. Cenis,Salvador D. Aznar-Cervantes,A. Abel Lozano-Pérez,Luis Meseguer-Olmo,Francisco Del Pozo Soft Matter, 2015,11, 8981-8991
6. Enhanced photocatalytic performance of direct Z-scheme g-C3N4–TiO2 photocatalysts for the decomposition of formaldehyde in air

Jiaguo Yu,Shuhan Wang,Jingxiang Low,Wei Xiao Phys. Chem. Chem. Phys., 2013,15, 16883-16890
7. Simple and rapid preparation of orange-yellow fluorescent gold nanoclusters using dl-homocysteine as a reducing/stabilizing reagent and their application in cancer cell imaging†

Shouming Xu,Hong Yang,Kang Zhao,Jianguo Li,Liyun Mei,Yun Xie,Anping Deng RSC Adv., 2015,5, 11343-11348
8. Lead ions removal from aqueous solution in a novel bioelectrochemical system with a stainless steel cathode†

Lixia Zhang,Xiaoyu Zhu,Xiaohong He,Yong Tao,Jintao Zhang RSC Adv., 2014,4, 41135-41140
9. Copper ferrite–graphene hybrid: a highly efficient magnetic catalyst for chemoselective reduction of nitroarenes†

Haiyan Zhang,Shutao Gao,Ningzhao Shang,Chun Wang,Zhi Wang RSC Adv., 2014,4, 31328-31332
10. Front cover

Chem. Soc. Rev., 1973,2, X009-X010

214124-83-1 (1-(4-nitrophenyl)-1,4-diazepane) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:214124-83-1)1-(4-nitrophenyl)-1,4-diazepane

Purity:99%

Quantity:5g

Price($):308.0